2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile

• Molecular Formula: C11H10N4O
• Molecular Weight: 214.22 g/mol
• IUPAC Name: 2-methoxy-6-(methylamino)quinazoline-4-carbonitrile
• InChI: InChI=1S/C11H10N4O/c1-13-7-3-4-9-8(5-7)10(6-12)15-11(14-9)16-2/h3-5,13H,1-2H3
• InChI Key: CAYIABSQNWSIMK-UHFFFAOYSA-N
• Canonical SMILES: CNC1=CC2=C(C=C1)N=C(N=C2C#N)OC

Description

2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile is a quinazoline derivative, a class of compounds known for their diverse biological activities. Quinazolines are heterocyclic aromatic organic compounds that have been extensively studied for their potential therapeutic applications, including anticancer, anti-inflammatory, and antimicrobial properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile typically involves the reaction of 2-amino-5-methoxybenzonitrile with methylamine under specific conditions. The reaction is usually carried out in the presence of a suitable solvent, such as ethanol or methanol, and may require a catalyst to facilitate the reaction .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired product with high purity .

Chemical Reactions Analysis

Types of Reactions

2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form quinazoline-4-carboxylic acid derivatives.

Reduction: Reduction reactions can convert the nitrile group to an amine group.

Substitution: The methoxy and methylamino groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or hydrogen gas (H₂) in the presence of a catalyst like palladium on carbon (Pd/C) are used.

Substitution: Substitution reactions may involve reagents like halogens (e.g., chlorine, bromine) or nucleophiles (e.g., amines, thiols) under conditions such as elevated temperatures or the presence of a base.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield quinazoline-4-carboxylic acids, while reduction can produce amine derivatives. Substitution reactions can result in various substituted quinazoline derivatives .

Scientific Research Applications

2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile has several scientific research applications, including:

Chemistry: It serves as a building block for the synthesis of more complex quinazoline derivatives with potential biological activities.

Biology: The compound is used in studies to understand the structure-activity relationships of quinazoline derivatives and their interactions with biological targets.

Medicine: Research has shown that quinazoline derivatives, including this compound, exhibit anticancer, anti-inflammatory, and antimicrobial properties.

Industry: The compound is used in the development of pharmaceuticals and agrochemicals due to its versatile chemical properties.

Mechanism of Action

The mechanism of action of 2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile involves its interaction with specific molecular targets and pathways. Quinazoline derivatives are known to inhibit various enzymes and receptors, such as tyrosine kinases, which play a crucial role in cell signaling and proliferation. By inhibiting these targets, the compound can exert anticancer and anti-inflammatory effects .

Comparison with Similar Compounds

Similar Compounds

Quinazoline: The parent compound of 2-Methoxy-6-(methylamino)quinazoline-4-carbonitrile, known for its broad range of biological activities.

Quinazolinone: A closely related compound with similar biological properties but differing in the presence of a carbonyl group at the 4-position.

Quinoline: Another nitrogen-containing heterocyclic compound with significant therapeutic potential, including antimalarial and antimicrobial activities.

Uniqueness

This compound is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the methoxy and methylamino groups enhances its solubility and reactivity, making it a valuable compound for various research and industrial applications .